Cas no 1443348-53-5 (4-(diethylaminomethyl)benzenethiol)

• Product Name: 4-(diethylaminomethyl)benzenethiol
• CAS No: 1443348-53-5
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• MDL: MFCD22370299
• CID: 5150928
• Update Time: 2026-03-03

4-(diethylaminomethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-(diethylaminomethyl)benzenethiol

• MDL： MFCD22370299
• Inchi： 1S/C11H17NS/c1-3-12(4-2)9-10-5-7-11(13)8-6-10/h5-8,13H,3-4,9H2,1-2H3
• InChI Key： QUIBAGYBGLIRMF-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(CN(CC)CC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on 4-(diethylaminomethyl)benzenethiol

Comprehensive Overview of 4-(Diethylaminomethyl)benzenethiol (CAS No. 1443348-53-5)

4-(Diethylaminomethyl)benzenethiol (CAS No. 1443348-53-5) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, material science, and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a benzenethiol core and a diethylaminomethyl substituent, is widely utilized as a building block for advanced chemical synthesis. Its versatility and reactivity make it a valuable intermediate in the development of novel materials and bioactive molecules.

In recent years, the demand for 4-(Diethylaminomethyl)benzenethiol has surged due to its applications in the design of fluorescent probes, polymer additives, and ligands for catalysis. Researchers are particularly interested in its role in creating photoactive materials, which are essential for optoelectronic devices such as OLEDs and solar cells. The compound’s ability to form stable complexes with metals also makes it a candidate for coordination chemistry studies, a topic frequently searched in academic and industrial circles.

One of the most discussed aspects of 4-(Diethylaminomethyl)benzenethiol is its potential in drug discovery. The benzenethiol moiety is a common pharmacophore in medicinal chemistry, often associated with antioxidant and anti-inflammatory properties. Coupled with the diethylaminomethyl group, this compound could serve as a precursor for designing targeted therapeutics, a hot topic in the era of personalized medicine. Users often search for "benzenethiol derivatives in drug development" or "CAS 1443348-53-5 applications," reflecting the growing interest in its biomedical potential.

From an industrial perspective, 4-(Diethylaminomethyl)benzenethiol is valued for its role in surface modification and nanotechnology. Its thiol group enables strong adhesion to metal surfaces, making it useful for creating self-assembled monolayers (SAMs), a technique widely employed in sensor fabrication and microelectronics. This aligns with the rising trend of "nanomaterial functionalization" searches, highlighting its relevance in cutting-edge technologies.

Environmental and safety considerations are also critical when discussing CAS No. 1443348-53-5. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended due to its reactivity. Researchers often inquire about "safe storage of benzenethiol derivatives" or "diethylaminomethyl compound stability," emphasizing the need for clear guidelines in laboratory settings.

In summary, 4-(Diethylaminomethyl)benzenethiol (CAS No. 1443348-53-5) is a multifaceted compound with broad applications in materials science, pharmaceuticals, and nanotechnology. Its unique structural features and reactivity profile continue to inspire innovation across multiple disciplines, making it a subject of ongoing research and commercial interest. By addressing common search queries and aligning with current scientific trends, this overview aims to provide a comprehensive yet accessible resource for professionals and enthusiasts alike.